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Compound of Interest

1-(4-Chlorophenyl)-2,2-
Compound Name:

diphenylethanol
CAS No.: 6318-89-4
Cat. No.: B14731706

Get Quote

\ J

Document Control:

e Topic: 1-(4-Chlorophenyl)-2,2-diphenylethanol

CAS Registry Number: 6318-89-4 (Verified via chemical catalogs)

Formula:

Molecular Weight: 308.80 g/mol

Role: Pharmaceutical Intermediate / Impurity Standard

Part 1: Executive Summary & Chemical Identity

1-(4-Chlorophenyl)-2,2-diphenylethanol is a sterically crowded secondary alcohol featuring a
triphenyl-ethane skeleton. It serves as a critical scaffold in medicinal chemistry, particularly for
constructing triaryl-ethylene derivatives (common in SERMs like Toremifene metabolites) and
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imidazole-based antifungals. Its structural rigidity and lipophilicity make it a valuable probe for
hydrophobic binding pockets in receptor-based drug design.

Chemical Identification Table

Property Specification

IUPAC Name 1-(4-Chlorophenyl)-2,2-diphenylethanol

-(4-Chlorophenyl)-

Common Synonyms -phenyl-phenethyl alcohol; 4-Chloro-

-(diphenylmethyl)benzyl alcohol

CAS Number 6318-89-4

Molecular Formula

OC(C1=CC=C(Cl)C=C1)C(C2=CC=CC=C2)C3=
SMILES

CC=CC=C3
Appearance White to off-white crystalline solid
- Insoluble in water; Soluble in DCM, DMSO,
Solubility
Methanol, THF
Melting Point 128-132 °C (Predicted/Analogous range)

Part 2: Hazard Identification & Safety Assessment
(GHS)[4][5]

Note: While specific toxicological data for this exact isomer is limited, the following classification
is derived from structural analogs (Triphenylethanols/Clotrimazole intermediates) and QSAR
predictions, representing a "Safe Harbor" approach for handling.

GHS Classification (Predicted)
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation.[1][2]

H335: May cause respiratory

STOT - Single Exposure Category 3 o
irritation.

) . . H411: Toxic to aquatic life with
Aquatic Toxicity (Chronic) Category 2 ]
long-lasting effects.[1]

Precautionary Workflow

The compound's lipophilicity suggests high membrane permeability. Avoid all skin contact.[3][4]

[2][5][6]L 18]

P261: Avoid breathing dust/fume.[1][9]

P273: Avoid release to the environment (Critical for halogenated aromatics).[2]

P280: Wear nitrile gloves (minimum 0.11 mm thickness), safety goggles, and lab coat.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

Part 3: Synthesis & Experimental Protocols
Retrosynthetic Analysis

The most robust synthesis avoids the unstable diphenylacetaldehyde intermediate by utilizing
lithiation chemistry. This route couples a stable diphenylmethane anion with 4-
chlorobenzaldehyde, ensuring higher regioselectivity and yield.

Protocol: Lithiation-Addition Route

Objective: Synthesis of 1-(4-Chlorophenyl)-2,2-diphenylethanol on a 10 mmol scale.

Reagents:
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e Diphenylmethane (1.68 g, 10 mmol)

o -Butyllithium (1.6 M in hexanes, 6.9 mL, 11 mmol)

e 4-Chlorobenzaldehyde (1.41 g, 10 mmol)

e Anhydrous THF (50 mL)

Step-by-Step Methodology:

¢ Anion Generation:

o

Flame-dry a 100 mL 3-neck round-bottom flask under Argon.

o Add Diphenylmethane and THF. Cool to -78 °C (Dry ice/Acetone bath).

o Critical Step: Add

-BuLi dropwise over 15 minutes. The solution will turn a characteristic deep red/orange
(diphenylmethyl anion).

o Stir at -78 °C for 30 minutes, then allow to warm to 0 °C for 15 minutes to ensure complete
deprotonation, then re-cool to -78 °C.

» Electrophile Addition:

o Dissolve 4-Chlorobenzaldehyde in 5 mL anhydrous THF.

o Add this solution dropwise to the anion mixture at -78 °C. The color will fade as the
alkoxide forms.

o Stir for 1 hour at -78 °C, then allow to warm to room temperature (RT) overnight.

e Quench & Workup:

o Quench with saturated aqueous

(20 mL).

o Extract with Ethyl Acetate (
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mL).

o Wash combined organics with Brine, dry over

, and concentrate

o Purification: Recrystallize from Ethanol/Hexane or purify via Flash Column
Chromatography (10-20% EtOAc in Hexanes).

Synthesis Pathway Diagram

(C13H12)
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Click to download full resolution via product page

Caption: Figure 1. Convergent synthesis via lithiation of diphenylmethane and addition to 4-

chlorobenzaldehyde.

Part 4: Handling, Storage, & Stability[5]
Storage Protocols

o Temperature: Store at 2—-8 °C (Refrigerated). While the solid is stable at RT, cool storage

prevents slow oxidation or discoloration.

o Atmosphere: Hygroscopic potential is low, but storage under Argon/Nitrogen is

recommended to prevent moisture uptake which complicates precise weighing for analytical

standards.

o Container: Amber glass vials with Teflon-lined caps.

Stability Profile
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» Acid Sensitivity: High. In the presence of strong acids (e.qg.,

), the compound undergoes dehydration to form 1-(4-chlorophenyl)-2,2-diphenylethene.

» Oxidation: The secondary alcohol can be oxidized to the corresponding ketone (1-(4-

chlorophenyl)-2,2-diphenylethanone) using Jones Reagent or Dess-Martin Periodinane.

Part 5: Emergency Response & First Aid

Scenario

Immediate Action

Eye Contact

Rinse cautiously with water for 15 minutes.
Remove contact lenses if present.[1][5][7] Seek
medical attention (Halogenated aromatics can

cause persistent irritation).

Skin Contact

Wash with soap and water.[1] If irritation persists

(redness/blistering), seek medical aid.

Move to fresh air.[1][5] If breathing is difficult,

Inhalation o
administer oxygen.[5]
) Rinse mouth. Do NOT induce vomiting due to
Ingestion o ] ]
aspiration risk. Call a Poison Center.[1][2][8]
Dampen with water to prevent dust. Sweep up
Spill Cleanup into a chemical waste container. Do not flush to

sewer (Marine Pollutant).[2][8]

Part 6: Safety & Handling Workflow Diagram
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Handling Request:
1-(4-Chlorophenyl)-2,2-diphenylethanol

PPE Check:
Nitrile Gloves, Goggles, Lab Coat

Engineering Control:
Fume Hood Required

Experimental Use

:
<>

Absorb with Sand/Vermiculite
Do NOT wash to drain

Disposal:
Halogenated Organic Waste

Click to download full resolution via product page
Caption: Figure 2. Standard Operating Procedure (SOP) flow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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